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Compound of Interest

Compound Name: Bevurogant

Cat. No.: B8218018

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical guidance for the handling and disposal of
Bevurogant, a potent retinoid-related orphan receptor-gamma t (RORyt) antagonist intended
for research use only. Given the absence of a comprehensive, substance-specific Safety Data
Sheet (SDS), the following procedures are based on established best practices for handling
potent pharmaceutical compounds and guidelines from the National Institute for Occupational
Safety and Health (NIOSH) for hazardous drugs. A thorough risk assessment should be
conducted before any handling of this compound.

Personal Protective Equipment (PPE)

The primary goal of a robust PPE strategy is to create a barrier between the researcher and the
potent compound, minimizing the risk of exposure through inhalation, dermal contact, or
ingestion. The following table summarizes the recommended PPE for handling Bevurogant.
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PPE Category

ltem

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR)

Recommended for procedures
with a high likelihood of
aerosol or dust generation.
Hoods or full-face pieces can
offer a high Assigned
Protection Factor (APF).

Reusable Half or Full-

Facepiece Respirator

To be used with P100/FFP3
particulate filters. A proper fit

test is mandatory before use.

Disposable Respirators (e.g.,
N95, FFP2)

Suitable for low-risk activities
but not recommended as
primary protection when
handling highly potent

compounds.

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer glove should
be changed immediately upon
contamination or at regular

intervals.

Body Protection

Disposable Coveralls

Select coveralls made from
materials such as Tyvek® or
microporous film to protect
against chemical splashes and

fine particles.

Dedicated Lab Coat

A disposable or professionally
laundered lab coat should be

worn over personal clothing.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8218018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Use chemical splash goggles

that provide a complete seal
Eye Protection Safety Goggles or Face Shield  around the eyes. A face shield

can be worn over goggles for

additional protection.

Disposable shoe covers must

) be worn in the designated

Foot Protection Shoe Covers )
handling area and removed

before exiting.

Operational and Disposal Plans

A structured workflow is essential to ensure the safe handling of Bevurogant from receipt to
disposal. Adherence to these procedural steps will minimize exposure risk and prevent
contamination.

Experimental Workflow
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Figure 1: Procedural workflow for the safe handling of Bevurogant.
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Step-by-Step Guidance

e Preparation:

o Receipt and Storage: Upon receipt, store Bevurogant in a dry, dark environment. For
long-term storage (months to years), maintain a temperature of -20°C. For short-term
storage (days to weeks), 0-4°C is acceptable.

o Designated Handling Area: All handling of Bevurogant powder should occur in a
designated area with controlled ventilation, such as a chemical fume hood or a glove box.

o Waste Management: Before beginning work, prepare clearly labeled, sealed waste
containers for solid, liquid, and sharp waste that will come into contact with Bevurogant.

o PPE Donning: Put on all required PPE in the correct sequence in an anteroom or a
designated clean area before entering the handling zone.

e Handling:

o Weighing and Aliquoting: Whenever feasible, use a closed system for weighing and
transferring the compound. To minimize dust generation when handling powders, use
gentle scooping techniques.

o Solution Preparation: When dissolving Bevurogant, add the solvent to the solid material
slowly to prevent splashing.

e Spill Management:
o In the event of a spill, immediately alert others in the vicinity.

o Use a pre-prepared chemical spill kit to clean the area, working from the outside of the
spill inward.

o All materials used for the cleanup must be disposed of as hazardous waste.

o Cleanup and Disposal:
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o Decontamination: Thoroughly decontaminate all surfaces and equipment used during the
handling process with an appropriate cleaning agent.

o Waste Disposal: Dispose of all waste (solid, liquid, and sharps) in the designated
hazardous waste containers.

o PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-
contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

o Hygiene: Wash hands thoroughly after removing PPE.

Disclaimer

The information provided in this document is intended as a guide for trained professionals and
is based on general principles for handling potent research compounds. It is not a substitute for
a substance-specific risk assessment and the user's professional judgment. Always consult
with your institution's environmental health and safety department for specific guidance and
protocols.

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Bevurogant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8218018#personal-protective-equipment-for-
handling-bevurogant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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